Cas no 113518-93-7 (N-(phenylcarbamothioylamino)formamide)

N-(phenylcarbamothioylamino)formamide structure
113518-93-7 structure
Product Name:N-(phenylcarbamothioylamino)formamide
CAS No:113518-93-7
MF:C8H9N3OS
MW:195.241559743881
CID:2611020
PubChem ID:3688600
Update Time:2025-04-21

N-(phenylcarbamothioylamino)formamide Chemical and Physical Properties

Names and Identifiers

    • N-(phenylcarbamothioylamino)formamide
    • NSC-229947
    • DTXSID30395072
    • NSC229947
    • 113518-93-7
    • STK442511
    • Hydrazinecarbothioamide, 2-formyl-N-phenyl-
    • AKOS003311980
    • 2-formyl-N-phenylhydrazinecarbothioamide
    • Inchi: 1S/C8H9N3OS/c12-6-9-11-8(13)10-7-4-2-1-3-5-7/h1-6H,(H,9,12)(H2,10,11,13)
    • InChI Key: JJHJONVFJDXZMV-UHFFFAOYSA-N
    • SMILES: S=C(NNC=O)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 195.04663309Da
  • Monoisotopic Mass: 195.04663309Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 85.3Ų
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